Cas no 1197193-31-9 (4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde)
4-Fluoro-3-(pyrrolidin-1-yl)benzaldehyde is a fluorinated aromatic aldehyde featuring a pyrrolidine substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both an aldehyde group and a fluorine atom enhances its reactivity, enabling selective modifications such as nucleophilic additions or cross-coupling reactions. The pyrrolidine moiety further contributes to its utility by influencing steric and electronic properties, making it valuable in the design of bioactive molecules. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for research and industrial use, it is typically handled under standard laboratory conditions.
1197193-31-9 structure
Product Name:4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde
CAS No:1197193-31-9
MF:C11H12FNO
MW:193.217486381531
MDL:MFCD13191603
CID:1056215
PubChem ID:54579847
Update Time:2025-08-04
4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-3-(pyrrolidin-1-yl)benzaldehyde
- 4-Fluoro-3-pyrrolidinobenzaldehyde
- 4-fluoro-3-(1-pyrrolidinyl)Benzaldehyde
- 4-fluoro-3-pyrrolidin-1-ylbenzaldehyde
- 6169AJ
- TRA0048499
- FCH1138814
- SY006898
- AX8173859
- AB0064162
- AB1000829
- Benzaldehyde, 4-fluoro-3-(1-pyrrolidinyl)-
- CS-0313732
- DTXSID40712332
- 1197193-31-9
- AS-31669
- AKOS015950554
- DB-061632
- MFCD13191603
- SCHEMBL15264110
- 4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde
-
- MDL: MFCD13191603
- Inchi: 1S/C11H12FNO/c12-10-4-3-9(8-14)7-11(10)13-5-1-2-6-13/h3-4,7-8H,1-2,5-6H2
- InChI Key: MSDFLEONWSSNMO-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C=O)C=C1N1CCCC1
Computed Properties
- Exact Mass: 193.09000
- Monoisotopic Mass: 193.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3
- XLogP3: 2.1
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 321.5±32.0 °C at 760 mmHg
- Flash Point: 148.2±25.1 °C
- PSA: 20.31000
- LogP: 2.30340
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198298-10g |
4-Fluoro-3-(pyrrolidin-1-yl)benzaldehyde |
1197193-31-9 | 97% | 10g |
$438 | 2021-08-05 | |
| Chemenu | CM198298-25g |
4-Fluoro-3-(pyrrolidin-1-yl)benzaldehyde |
1197193-31-9 | 97% | 25g |
$799 | 2021-08-05 | |
| TRC | F594743-50mg |
4-Fluoro-3-pyrrolidinobenzaldehyde |
1197193-31-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F594743-100mg |
4-Fluoro-3-pyrrolidinobenzaldehyde |
1197193-31-9 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F594743-500mg |
4-Fluoro-3-pyrrolidinobenzaldehyde |
1197193-31-9 | 500mg |
$ 135.00 | 2022-06-04 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006898-0.25g |
4-Fluoro-3-pyrrolidinobenzaldehyde |
1197193-31-9 | ≥95% | 0.25g |
¥316.32 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006898-1g |
4-Fluoro-3-pyrrolidinobenzaldehyde |
1197193-31-9 | ≥95% | 1g |
¥794.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006898-5g |
4-Fluoro-3-pyrrolidinobenzaldehyde |
1197193-31-9 | ≥95% | 5g |
¥2485.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006898-10g |
4-Fluoro-3-pyrrolidinobenzaldehyde |
1197193-31-9 | ≥95% | 10g |
¥4367.84 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY006898-25g |
4-Fluoro-3-pyrrolidinobenzaldehyde |
1197193-31-9 | ≥95% | 25g |
¥7875.81 | 2024-07-09 |
4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
1197193-31-9 (4-fluoro-3-(pyrrolidin-1-yl)benzaldehyde) Related Products
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